Cas no 2229544-27-6 (3-(2-Bromo-3-fluorophenoxy)propan-1-amine)

• Product Name: 3-(2-Bromo-3-fluorophenoxy)propan-1-amine
• CAS No: 2229544-27-6
• MF: C₉H₁₁BrFNO
• MW: 248.092145204544
• CID: 5882042
• PubChem ID: 155906613
• Update Time: 2025-05-23

3-(2-Bromo-3-fluorophenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromo-3-fluorophenoxy)propan-1-amine
• 1-Propanamine, 3-(2-bromo-3-fluorophenoxy)-
• EN300-1909204
• 2229544-27-6
• A1-36521

• Inchi： 1S/C9H11BrFNO/c10-9-7(11)3-1-4-8(9)13-6-2-5-12/h1,3-4H,2,5-6,12H2
• InChI Key： QZEURJBNMNRTDH-UHFFFAOYSA-N
• SMILES： C(N)CCOC1=CC=CC(F)=C1Br

Computed Properties

• Exact Mass: 247.00080g/mol
• Monoisotopic Mass: 247.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.454±0.06 g/cm3(Predicted)
• Boiling Point: 293.1±30.0 °C(Predicted)
• pka: 9.37±0.10(Predicted)

Additional information on 3-(2-Bromo-3-fluorophenoxy)propan-1-amine

Research Brief on 3-(2-Bromo-3-fluorophenoxy)propan-1-amine (CAS: 2229544-27-6): Recent Advances and Applications

The compound 3-(2-Bromo-3-fluorophenoxy)propan-1-amine (CAS: 2229544-27-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development. The compound's distinct bromo-fluorophenoxy moiety and amine functional group make it a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the role of 3-(2-Bromo-3-fluorophenoxy)propan-1-amine as a key intermediate in the synthesis of novel bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors, which are crucial for targeting cancer-related signaling pathways. The compound's ability to act as a scaffold for further functionalization has been leveraged to create derivatives with enhanced binding affinity and selectivity.

In addition to its synthetic versatility, 3-(2-Bromo-3-fluorophenoxy)propan-1-amine has shown promising biological activity in preclinical models. A recent investigation reported in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of this compound exhibit potent inhibitory effects against specific enzymes involved in inflammatory responses. These findings suggest potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacological profile of 3-(2-Bromo-3-fluorophenoxy)propan-1-amine has also been explored in the context of central nervous system (CNS) disorders. A 2024 study published in ACS Chemical Neuroscience identified this compound as a precursor for the development of novel neuroprotective agents. Researchers observed that its derivatives could modulate neurotransmitter systems, offering potential therapeutic benefits for neurodegenerative diseases like Alzheimer's and Parkinson's.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and safety profiles of 3-(2-Bromo-3-fluorophenoxy)propan-1-amine derivatives. Ongoing research is focused on improving bioavailability and reducing off-target effects through structural modifications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(2-Bromo-3-fluorophenoxy)propan-1-amine (CAS: 2229544-27-6) represents a versatile and promising compound in chemical biology and drug discovery. Its applications span from kinase inhibition to neuroprotection, underscoring its potential as a cornerstone for future therapeutic development. Continued research and innovation will be essential to fully realize its clinical potential.